Cas no 394228-72-9 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide
• CAS No: 394228-72-9
• MF: C₃₁H₂₃N₃O₄S₂
• MW: 565.662024736404
• CID: 6072104
• PubChem ID: 4429529
• Update Time: 2025-07-15

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-
• 394228-72-9
• AKOS024598558
• F0725-0266
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydroindol-1-ylsulfonyl)benzamide

• Inchi： 1S/C31H23N3O4S2/c35-28(23-12-5-2-6-13-23)29-27(22-10-3-1-4-11-22)32-31(39-29)33-30(36)24-15-17-25(18-16-24)40(37,38)34-20-19-21-9-7-8-14-26(21)34/h1-18H,19-20H2,(H,32,33,36)
• InChI Key： DNHOHENPXGZCLH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 565.11299857g/mol
• Monoisotopic Mass: 565.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• pka: 5.92±0.50(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide

Comprehensive Analysis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide (CAS No. 394228-72-9)

The compound N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide (CAS No. 394228-72-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole-derived compound features a unique structural framework, combining a benzoyl group, a phenyl ring, and a sulfonyl linkage to a dihydroindole moiety. Such complexity makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in thiazole-containing compounds due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the benzamide and sulfonyl groups in this molecule further enhances its potential as a scaffold for designing novel therapeutics. Researchers are particularly intrigued by its ability to interact with protein kinases and G-protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer and neurological disorders.

From a synthetic chemistry perspective, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis often involves multi-step reactions, including condensation, sulfonylation, and amide coupling, which are topics of high relevance in modern organic synthesis. The compound's CAS No. 394228-72-9 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In the context of current trends, this compound aligns with the rising demand for small-molecule inhibitors and precision medicine. Questions like "How do thiazole derivatives inhibit enzymes?" or "What are the applications of sulfonamide-based drugs?" frequently appear in scientific forums and search engines. The dihydroindole component also ties into discussions about neuroprotective agents, a hot topic in neurodegenerative disease research.

Furthermore, the compound's structural versatility makes it a subject of computational chemistry and molecular docking studies. Researchers leverage AI-driven drug design tools to predict its binding affinities, optimizing its pharmacokinetic properties. This approach resonates with the broader scientific community's focus on machine learning in drug discovery, a frequently searched topic in 2024.

In summary, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)benzamide represents a compelling case study at the intersection of organic synthesis, drug development, and computational biology. Its CAS No. 394228-72-9 ensures traceability, while its multifaceted applications continue to inspire innovation in life sciences.